Cas no 1567523-04-9 (3-(dimethylamino)methylidenecyclohexane-1,2-dione)

• Product Name: 3-(dimethylamino)methylidenecyclohexane-1,2-dione
• CAS No: 1567523-04-9
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 5696759
• PubChem ID: 104539648
• Update Time: 2025-06-10

3-(dimethylamino)methylidenecyclohexane-1,2-dione Chemical and Physical Properties

Names and Identifiers

• 1567523-04-9
• EN300-1125869
• 3-[(dimethylamino)methylidene]cyclohexane-1,2-dione
• (3Z)-3-[(DIMETHYLAMINO)METHYLIDENE]CYCLOHEXANE-1,2-DIONE
• 1,2-Cyclohexanedione, 3-[(dimethylamino)methylene]-
• 3-(dimethylamino)methylidenecyclohexane-1,2-dione

• Inchi： 1S/C9H13NO2/c1-10(2)6-7-4-3-5-8(11)9(7)12/h6H,3-5H2,1-2H3/b7-6-
• InChI Key： GIDFKGIOSKYMLT-SREVYHEPSA-N
• SMILES： O=C1C(/C(=C\N(C)C)/CCC1)=O

Computed Properties

• Exact Mass: 167.094628657g/mol
• Monoisotopic Mass: 167.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• Density: 1.190±0.06 g/cm3(Predicted)
• Boiling Point: 259.2±40.0 °C(Predicted)
• pka: 4.50±0.20(Predicted)

Additional information on 3-(dimethylamino)methylidenecyclohexane-1,2-dione

Research Brief on 3-(Dimethylamino)methylidenecyclohexane-1,2-dione (CAS: 1567523-04-9): Recent Advances and Applications

3-(Dimethylamino)methylidenecyclohexane-1,2-dione (CAS: 1567523-04-9) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery, enzyme inhibition, and as a precursor for more complex bioactive molecules. Recent studies have explored its synthesis, mechanism of action, and therapeutic applications, making it a subject of considerable scientific interest.

One of the key areas of research involving 3-(dimethylamino)methylidenecyclohexane-1,2-dione is its role as a building block in the synthesis of heterocyclic compounds. Heterocycles are fundamental to many pharmaceuticals, and the ability to efficiently synthesize these structures is crucial for drug development. Recent publications have highlighted novel synthetic routes that utilize this compound to produce a variety of heterocyclic scaffolds with potential biological activity. These advancements could streamline the development of new therapeutic agents.

In addition to its synthetic utility, 3-(dimethylamino)methylidenecyclohexane-1,2-dione has been investigated for its biological properties. Preliminary studies suggest that it may exhibit inhibitory effects on certain enzymes involved in disease pathways. For instance, research has indicated potential activity against kinases and other enzymes that play a role in cancer and inflammatory diseases. These findings open up new avenues for the compound's application in targeted therapy and drug design.

The pharmacokinetic and toxicological profiles of 3-(dimethylamino)methylidenecyclohexane-1,2-dione are also under scrutiny. Understanding these aspects is critical for its potential transition from a research chemical to a clinically relevant compound. Recent in vitro and in vivo studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties, as well as its safety profile. These studies are essential for guiding future preclinical and clinical development.

Another exciting development is the exploration of 3-(dimethylamino)methylidenecyclohexane-1,2-dione in combination therapies. Researchers are investigating its synergistic effects with existing drugs to enhance efficacy or overcome resistance. For example, in oncology, combining this compound with standard chemotherapeutic agents has shown promise in improving treatment outcomes in certain cancer models. Such studies underscore the compound's versatility and potential impact on modern medicine.

Despite these advancements, challenges remain. The scalability of synthetic methods, the need for more comprehensive toxicity studies, and the optimization of its pharmacological properties are areas that require further investigation. Collaborative efforts between academic institutions and pharmaceutical companies are likely to play a pivotal role in addressing these challenges and advancing the compound's development.

In conclusion, 3-(dimethylamino)methylidenecyclohexane-1,2-dione (CAS: 1567523-04-9) represents a promising candidate in the realm of chemical biology and drug discovery. Its diverse applications, from synthetic chemistry to therapeutic potential, highlight its significance in contemporary research. Continued exploration and investment in this compound could yield groundbreaking contributions to the pharmaceutical industry and beyond.